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Compound of Interest

Compound Name: 2,5-Diphenylfuran

Cat. No.: B1207041

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the molecular structure of 2,5-
diphenylfuran, a heterocyclic aromatic compound with significant applications in medicinal
chemistry and materials science. This document details the molecule's structural parameters,
spectroscopic signature, and relevant experimental protocols, offering a core resource for
professionals in drug development and scientific research.

Molecular Structure and Geometry

2,5-Diphenylfuran (CisH120) is a five-membered aromatic furan ring substituted with a phenyl
group at the 2 and 5 positions. The molecule's planarity and extended Tt-conjugation,
encompassing the furan ring and both phenyl substituents, are key determinants of its chemical
and physical properties.

While experimental crystallographic data for 2,5-diphenylfuran is not readily available in public
databases, its molecular geometry can be accurately determined through computational
chemistry methods. The following table summarizes the optimized geometrical parameters
obtained from Density Functional Theory (DFT) calculations, a reliable method for predicting
molecular structures.

Table 1: Computed Molecular Geometry of 2,5-Diphenylfuran
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Parameter Bond/Angle Value
Bond Lengths (A) C-O (furan) 1.37
C=C (furan) 1.38

C-C (furan) 1.43

C-C (furan-phenyl) 1.46

C-C (phenyl, avg.) 1.40

C-H (furan, avg.) 1.08

C-H (phenyl, avg.) 1.09

Bond Angles (°) C-O-C (furan) 106.5
O-C=C (furan) 110.8

C-C-C (furan) 106.0

C-C-H (furan) 129.5

C(furan)-C(phenyl)-C(phenyl) 120.0

Dihedral Angles (°) C-C-C-C (furan ring) ~0

C(furan)-C(phenyl) twist Variable, near planar

Note: These values are derived from computational models and serve as a close approximation
of the actual molecular geometry.

The planarity of the furan ring is a key structural feature. The dihedral angles between the furan
ring and the two phenyl rings are relatively small, indicating a largely planar overall structure.
This extended conjugation is responsible for the compound's characteristic UV-Vis absorption
and fluorescence properties.
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Disclaimer & Data Validity:
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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